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Compound of Interest

Compound Name: Thionin perchlorate

Cat. No.: B149521 Get Quote

Thionin Perchlorate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Thionin perchlorate is a cationic dye belonging to the phenothiazine family, recognized for its

utility in a range of scientific applications. Comprising a thionin cation and a perchlorate anion,

this compound is notably employed as a biological stain, particularly in histology for staining

chromatin and mucin.[1] Its properties as a redox indicator also lend it to applications in

analytical chemistry. This technical guide provides an in-depth overview of Thionin
perchlorate, including its chemical and physical properties, detailed experimental protocols for

its use, and important safety considerations.

Chemical Identification and Alternate Names
Thionin perchlorate is identified by the CAS number 25137-58-0.[1][2] Due to its chemical

structure and historical context, it is also known by several alternate names.
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Identifier Type Value

CAS Number 25137-58-0[1][2]

Synonyms 3,7-Diaminophenothiazin-5-ium perchlorate[1][2]

Thionine perchlorate[1]

7-amino-3H-phenothiazin-3-iminium

perchlorate[2]

Phenothiazin-5-ium, 3,7-diamino-, perchlorate[2]

Physicochemical Properties
A summary of the key physical and chemical properties of Thionin perchlorate is presented

below. This data is essential for its proper handling, storage, and application in experimental

settings.

Property Value Reference

Molecular Formula C₁₂H₁₀ClN₃O₄S [1][2]

Molecular Weight 327.74 g/mol [1]

Appearance
Dark-green, glistening

crystalline powder
[3]

Solubility

Soluble in hot water. The

perchlorate ion generally

enhances solubility in polar

solvents.

[2][3]

Absorbance Maximum (λmax) ~602.5 nm [3]

Experimental Protocols
Thionin perchlorate is a versatile tool in the laboratory. Below are detailed protocols for two of

its primary applications: histological staining and as a redox indicator.
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Histological Staining: Nissl Staining Protocol for
Paraffin-Embedded Sections
Nissl staining with thionin is a classic neurohistological technique used to visualize Nissl bodies

(rough endoplasmic reticulum) in the cytoplasm of neurons. This allows for the assessment of

neuronal morphology and cytoarchitecture.[4][5][6]

Solutions:

0.1% Thionin Staining Solution:

Thionin perchlorate: 0.1 g

Distilled water: 100 mL

Optional: For buffered solutions, which can provide more consistent results, prepare an

acetate buffer (pH ~4.5) and dissolve the thionin in this buffer.

Differentiating Solution:

70% Ethanol

Dehydrating Alcohols:

95% Ethanol

100% Ethanol

Clearing Agent:

Xylene

Mounting Medium:

Resinous mounting medium (e.g., DPX)

Procedure:
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Deparaffinization and Rehydration:

1. Immerse slides in two changes of xylene for 5 minutes each.

2. Transfer slides through two changes of 100% ethanol for 3 minutes each.

3. Hydrate slides through 95% ethanol and 70% ethanol for 2 minutes each.

4. Rinse in distilled water.

Staining:

1. Immerse slides in the 0.1% thionin solution for 5-15 minutes. The optimal time may vary

depending on the tissue and desired staining intensity.

Differentiation:

1. Briefly rinse the slides in distilled water.

2. Differentiate in 70% ethanol for 30 seconds to 2 minutes. This step is critical and should

be monitored microscopically to achieve the desired contrast between Nissl bodies (dark

blue/purple) and the background.

Dehydration and Clearing:

1. Dehydrate the sections through 95% ethanol (2 minutes), followed by two changes of

100% ethanol (3 minutes each).

2. Clear in two changes of xylene for 5 minutes each.

Mounting:

1. Apply a coverslip using a resinous mounting medium.

Expected Results:

Nissl bodies and nuclei: Dark blue to purple[5]

Background: Colorless to pale blue
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Redox Indicator: Photochemical Reaction with Iron(II)
Thionin can act as a redox indicator, where its colored (oxidized) form is reduced to a colorless

(leuco) form. This property can be demonstrated in a photochemical reaction with iron(II)

sulfate.

Solutions:

0.001 M Thionin Solution:

Dissolve 0.033 g of Thionin perchlorate in 100 mL of distilled water.

1 M Sulfuric Acid:

Slowly add 5.5 mL of concentrated sulfuric acid to 94.5 mL of distilled water with constant

stirring in an ice bath.

Iron(II) Sulfate Heptahydrate

Procedure:

In a beaker, combine 10 mL of the 0.001 M thionin solution with 100 mL of 1 M sulfuric acid

and approximately 500 mL of distilled water. The solution will be a deep blue/purple color.

Add approximately 2 g of iron(II) sulfate heptahydrate and stir until dissolved.

Expose the solution to a bright light source (e.g., an overhead projector or a powerful lamp).

The blue/purple color will fade as the thionin is reduced by the iron(II) ions in a light-

dependent reaction.

Removing the light source will allow the colorless leuco-thionin to be re-oxidized by the

iron(III) ions formed, and the blue/purple color will return.

Safety Information
A specific Safety Data Sheet (SDS) for Thionin perchlorate is not readily available. The

following information is synthesized from the SDS for Thionin and general knowledge of the
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hazards associated with perchlorates. It is imperative to handle this compound with care,

recognizing the potential hazards of both the dye and the oxidizing anion.

Hazard Category Description Precautions

Eye and Skin Irritation
Causes skin and eye irritation.

[3]

Wear appropriate personal

protective equipment (PPE),

including safety goggles,

gloves, and a lab coat.[3]

Oxidizing Properties

Perchlorates are strong

oxidizing agents and may

cause fire or explosion,

especially when mixed with

combustible materials.

Keep away from heat, sparks,

open flames, and combustible

materials. Store in a cool, dry,

well-ventilated area away from

incompatible substances.

Ingestion May be harmful if swallowed.
Do not ingest. Wash hands

thoroughly after handling.

Inhalation Avoid breathing dust.[7]

Handle in a well-ventilated

area or with local exhaust

ventilation.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Get medical aid immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Visualizations
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Nissl Staining Workflow

Deparaffinization & Rehydration Staining & Differentiation Dehydration & Mounting

Xylene I (5 min) Xylene II (5 min) 100% EtOH I (3 min) 100% EtOH II (3 min) 95% EtOH (2 min) 70% EtOH (2 min) Distilled H₂O 0.1% Thionin (5-15 min) Distilled H₂O Rinse 70% EtOH (0.5-2 min)
(Microscopic Check) 95% EtOH (2 min) 100% EtOH I (3 min) 100% EtOH II (3 min) Xylene I (5 min) Xylene II (5 min) Mount Coverslip

Click to download full resolution via product page

Caption: Workflow for Nissl staining of paraffin-embedded tissue sections using Thionin.

Thionin as a Photochemical Redox Indicator
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Caption: The reversible photochemical redox reaction of Thionin with Iron (II/III).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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